Cas no 27947-41-7 (4-(Dimethylphosphoryl)phenol)

• Product Name: 4-(Dimethylphosphoryl)phenol
• CAS No: 27947-41-7
• MF: C₈H₁₁O₂P
• MW: 170.145503282547
• CID: 6302304
• PubChem ID: 3371882
• Update Time: 2025-06-12

4-(Dimethylphosphoryl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-6745500
• 4-(dimethylphosphoryl)phenol
• SCHEMBL13066200
• 27947-41-7
• 4-(Dimethylphosphoryl)phenol

• Inchi： 1S/C8H11O2P/c1-11(2,10)8-5-3-7(9)4-6-8/h3-6,9H,1-2H3
• InChI Key： ZYISJOKOKGHGCC-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 170.04966659g/mol
• Monoisotopic Mass: 170.04966659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 4-(Dimethylphosphoryl)phenol

Introduction to 4-(Dimethylphosphoryl)phenol (CAS No. 27947-41-7)

4-(Dimethylphosphoryl)phenol, with the chemical identifier CAS No. 27947-41-7, is a significant compound in the realm of chemical and pharmaceutical research. This organophosphorus derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound’s molecular structure, featuring a phenolic group linked to a dimethylphosphoryl moiety, positions it as a versatile intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The dimethylphosphoryl group in 4-(Dimethylphosphoryl)phenol imparts distinct reactivity, making it a valuable building block for the synthesis of more complex molecules. This reactivity has been exploited in the development of novel synthetic pathways, particularly in the preparation of heterocyclic compounds and phosphonate derivatives. Researchers have leveraged the compound’s ability to undergo nucleophilic substitution reactions, enabling the construction of intricate molecular architectures that are otherwise challenging to achieve.

In recent years, the pharmaceutical industry has shown increasing interest in organophosphorus compounds due to their broad spectrum of biological activities. 4-(Dimethylphosphoryl)phenol has been investigated for its potential role in modulating enzyme function and interacting with biological targets. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes, which could be relevant in the development of therapeutic agents targeting metabolic disorders or inflammatory conditions.

The phenolic nature of 4-(Dimethylphosphoryl)phenol also contributes to its utility as a chelating agent or a ligand in coordination chemistry. This property has been explored in the design of metal-organic frameworks (MOFs) and catalysts, where such compounds can serve as bridging ligands or functional units. The ability to tune the electronic and steric properties of the molecule through modifications at the dimethylphosphoryl or phenolic sites offers a pathway to fine-tune its interactions with metals or other organic substrates.

Advances in computational chemistry have further enhanced the understanding of 4-(Dimethylphosphoryl)phenol’s reactivity and potential applications. Molecular modeling studies have provided insights into how this compound might interact with biological targets at the atomic level, guiding the design of more effective derivatives. These computational approaches are increasingly complementing experimental work, allowing researchers to predict and optimize properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 4-(Dimethylphosphoryl)phenol itself presents an interesting challenge due to its reactive functional groups. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid side products. Recent innovations in synthetic methodologies have introduced more efficient pathways, including catalytic processes that minimize waste and improve yield. These advancements not only make the production of 4-(Dimethylphosphoryl)phenol more sustainable but also open doors for large-scale applications.

Industrial applications of 4-(Dimethylphosphoryl)phenol are beginning to emerge beyond academic research. Its use as an intermediate in specialty chemical manufacturing is one such application, where it contributes to the production of high-value compounds used in coatings, adhesives, and electronics. The compound’s stability under various conditions makes it suitable for industrial processes that require robust performance without degradation.

The environmental impact of using 4-(Dimethylphosphoryl)phenol is another area of growing interest. As regulatory pressures increase on chemical manufacturers to adopt greener practices, researchers are exploring ways to reduce the ecological footprint associated with its production and use. Biodegradability studies and toxicity assessments are being conducted to ensure that applications involving this compound align with sustainable development goals.

In conclusion, 4-(Dimethylphosphoryl)phenol (CAS No. 27947-41-7) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its role in advancing both fundamental science and industrial innovation.